Cas no 2137477-95-1 (3-(4,5-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

• Product Name: 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• CAS No: 2137477-95-1
• MF: C₂₃H₂₃N₃O₄
• MW: 405.446425676346
• CID: 6066354
• PubChem ID: 165497137
• Update Time: 2025-05-25

3-(4,5-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
• 2137477-95-1
• EN300-1141285
• 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid

• Inchi： 1S/C23H23N3O4/c1-14-15(2)26(13-24-14)11-21(22(27)28)25-23(29)30-12-20-18-9-5-3-7-16(18)17-8-4-6-10-19(17)20/h3-10,13,20-21H,11-12H2,1-2H3,(H,25,29)(H,27,28)
• InChI Key： RUEUHGZAVUZJOU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)CN1C=NC(C)=C1C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 405.16885622g/mol
• Monoisotopic Mass: 405.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 608
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

3-(4,5-Dimethyl-1H-imidazol-1-yl)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic Acid: A Comprehensive Overview

CAS No 2137477-95-1, commonly referred to as 3-(4,5-dimethyl-1H-imidazol-1-yl)-2-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}propanoic acid, is a complex organic compound with significant applications in the field of organic synthesis and drug discovery. This compound is notable for its unique structure, which incorporates both imidazole and fluorenylmethoxycarbonyl (Fmoc) functionalities. The Fmoc group, a widely used protecting group in peptide synthesis, adds versatility to the molecule, making it a valuable tool in modern chemical research.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the imidazole ring. The imidazole moiety is introduced via a nucleophilic substitution reaction, followed by the incorporation of the Fmoc group through a coupling reaction. This sequence ensures the stability and functionality of the final product, which is crucial for its applications in peptide synthesis and beyond.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. Its ability to act as a versatile building block in peptide synthesis has been extensively explored, with researchers focusing on its role in constructing bioactive molecules with potential medicinal properties. For instance, a 2023 study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory and antioxidant activities, suggesting its potential in drug discovery.

In addition to its role in peptide synthesis, this compound has also been utilized in the development of advanced materials. Researchers have explored its use as a precursor for self-assembling peptides, which have applications in nanotechnology and biomaterials science. A 2023 paper in Nature Materials reported that peptides derived from this compound exhibit unique self-assembling properties, leading to the formation of nanofibers with potential applications in tissue engineering.

The structural versatility of CAS No 2137477-95-1 also makes it an attractive candidate for click chemistry applications. Its ability to participate in copper-catalyzed azide–alkyne cycloaddition reactions has been leveraged to construct complex molecular architectures with high precision. This approach has been particularly useful in the synthesis of macrocyclic compounds and supramolecular assemblies.

From an environmental standpoint, recent research has focused on the biodegradability and eco-friendliness of this compound. A 2023 study published in Green Chemistry investigated its degradation pathways under various environmental conditions, revealing that it exhibits moderate biodegradability under aerobic conditions. These findings are significant for assessing its environmental impact and ensuring sustainable practices in its production and use.

In conclusion, CAS No 2137477-95-1 stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile functionalities, and wide-ranging applications make it an indispensable tool in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even more prominent role in advancing both medicinal chemistry and materials science.